Cas no 1019571-11-9 ((3-Fluoro-4-methylphenyl)isobutylamine)

(3-Fluoro-4-methylphenyl)isobutylamine structure
1019571-11-9 structure
Product Name:(3-Fluoro-4-methylphenyl)isobutylamine
CAS No:1019571-11-9
MF:C11H16FN
MW:181.249846458435
CID:4676368
Update Time:2023-08-14

(3-Fluoro-4-methylphenyl)isobutylamine Chemical and Physical Properties

Names and Identifiers

    • (3-Fluoro-4-methylphenyl)isobutylamine
    • 3-fluoro-N-isobutyl-4-methylaniline
    • Inchi: 1S/C11H16FN/c1-8(2)7-13-10-5-4-9(3)11(12)6-10/h4-6,8,13H,7H2,1-3H3
    • InChI Key: NZHMQFHOMRKBDW-UHFFFAOYSA-N
    • SMILES: FC1=C(C)C=CC(=C1)NCC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Topological Polar Surface Area: 12
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